2-(3-(Difluoromethyl)pyrrolidin-1-yl)acetic acid
Overview
Description
2-(3-(Difluoromethyl)pyrrolidin-1-yl)acetic acid is a useful research compound. Its molecular formula is C7H11F2NO2 and its molecular weight is 179.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Pyrrolidine in Drug Discovery
Pyrrolidine Derivatives in Medicinal Chemistry : The pyrrolidine ring, a common scaffold in medicinal chemistry, is utilized to enhance stereochemistry, explore pharmacophore space due to its sp^3-hybridization, and achieve better 3D molecular coverage. This versatility aids in the discovery of compounds with varied biological profiles, demonstrating the critical role of pyrrolidine and its derivatives in developing treatments for human diseases. The structural diversity and the ability to fine-tune spatial orientation of substituents make pyrrolidine-containing compounds promising candidates in drug discovery, highlighting the significance of exploring such nitrogen heterocycles for therapeutic applications (Li Petri et al., 2021).
Environmental Impact and Degradation of Polyfluoroalkyl Chemicals
Degradation of Polyfluoroalkyl Chemicals : Research on the environmental degradation of polyfluoroalkyl substances emphasizes the transformation of these chemicals into perfluorocarboxylic acids and sulfonates, which are persistent and toxic. Understanding the microbial degradation pathways is crucial for assessing environmental fate and developing remediation strategies. This work underscores the importance of identifying degradation intermediates and evaluating the defluorination potential to mitigate the environmental impact of such substances (Liu & Avendaño, 2013).
Applications and Risks of Organic Acids
Organic Acids in Industrial Applications : The review of organic acids like formic, acetic, citric, and lactic acids reveals their utility in various industrial processes, including acidizing operations for enhancing oil and gas recovery. These acids offer a less corrosive and environmentally friendly alternative to hydrochloric acid, demonstrating their potential in high-temperature applications and formation damage removal. The study provides insight into the benefits and limitations of organic acids, guiding future research and industrial practices (Alhamad et al., 2020).
Properties
IUPAC Name |
2-[3-(difluoromethyl)pyrrolidin-1-yl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11F2NO2/c8-7(9)5-1-2-10(3-5)4-6(11)12/h5,7H,1-4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IWSPLRLTLPXYSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C(F)F)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11F2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
